molecular formula C11H14O4 B8696982 Ethyl 2-(4-hydroxy-3-methylphenoxy)acetate CAS No. 648439-28-5

Ethyl 2-(4-hydroxy-3-methylphenoxy)acetate

Cat. No.: B8696982
CAS No.: 648439-28-5
M. Wt: 210.23 g/mol
InChI Key: XAALOSISAHWACB-UHFFFAOYSA-N
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Description

Ethyl 2-(4-hydroxy-3-methylphenoxy)acetate is a useful research compound. Its molecular formula is C11H14O4 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

648439-28-5

Molecular Formula

C11H14O4

Molecular Weight

210.23 g/mol

IUPAC Name

ethyl 2-(4-hydroxy-3-methylphenoxy)acetate

InChI

InChI=1S/C11H14O4/c1-3-14-11(13)7-15-9-4-5-10(12)8(2)6-9/h4-6,12H,3,7H2,1-2H3

InChI Key

XAALOSISAHWACB-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)COC1=CC(=C(C=C1)O)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 2-methylbenzene-1,4-diol (5 g, 40.2 mmol), ethyl 2-bromoacetate (1.1 eq.), and potassium carbonate (2 eq.) in acetonitrile (50 mL) was heated at 80° C. for 18 hours. The reaction was cooled to room temperature, and the acetonitrile was removed in vacuo. Water was added and the crude residue was extracted with ethyl acetate. The organic layer was washed with brine, dried over sodium sulfate, filtered and concentrated in vacuo. The residue was purified by silica gel chromatography (0-100% EtOAc in hexanes) to provide ethyl 2-(4-hydroxy-3-methylphenoxy)acetate (682) as a pink solid.
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